Cas no 61456-89-1 (4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)-)

4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)- is a heterocyclic organic compound featuring a pyrimidinone core substituted with a hydroxy group at the 6-position and a 2-methylpropyl moiety at the 2-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The hydroxy group enhances hydrogen-bonding capacity, while the 2-methylpropyl substituent contributes to lipophilicity, influencing solubility and bioavailability. Its well-defined molecular framework makes it a valuable intermediate in synthetic chemistry, particularly for the development of biologically active compounds. The compound’s stability and functional group compatibility further support its use in diverse research and industrial processes.

4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)- structure

61456-89-1 structure

Product Name:4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)-

CAS No:61456-89-1

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:478610

PubChem ID:12320327

Update Time:2025-08-03

4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

- 4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)-
- 4-hydroxy-2-(2-methylpropyl)-1H-pyrimidin-6-one
- 6-Hydroxy-2-(2-methylpropyl)pyrimidin-4(3H)-one
- 2-Isobutylpyrimidine-4,6-diol
- 1876928-53-8
- 6-Hydroxy-2-isobutylpyrimidin-4(1H)-one
- SB55930
- SCHEMBL1222116
- DTXSID80488382
- 61456-89-1
- KBKLCXNDZBKDDW-UHFFFAOYSA-N
- SY347979
- 6-Hydroxy-2-isobutylpyrimidin-4(3H)-one
- AKOS006234749
- Inchi： 1S/C8H12N2O2/c1-5(2)3-6-9-7(11)4-8(12)10-6/h4-5H,3H2,1-2H3,(H2,9,10,11,12)
- InChI Key： KBKLCXNDZBKDDW-UHFFFAOYSA-N
- SMILES： OC1=CC(NC(CC(C)C)=N1)=O

Computed Properties

Exact Mass: 168.08996
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 61.7Å²

Experimental Properties

PSA: 61.69

4(1H)-Pyrimidinone, 6-hydroxy-2-(2-methylpropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM522860-1g	6-Hydroxy-2-isobutylpyrimidin-4(1H)-one	61456-89-1	97%	1g	$371	2023-02-02
Alichem	A089001118-5g	6-Hydroxy-2-isobutylpyrimidin-4(1H)-one	61456-89-1	97%	5g	$1065.30	2023-09-01
Alichem	A089001118-10g	6-Hydroxy-2-isobutylpyrimidin-4(1H)-one	61456-89-1	97%	10g	$1313.20	2023-09-01
Alichem	A089001118-25g	6-Hydroxy-2-isobutylpyrimidin-4(1H)-one	61456-89-1	97%	25g	$2460.24	2023-09-01